Cas no 16097-54-4 (Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI))

Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI) structure
16097-54-4 structure
Product Name:Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI)
CAS No:16097-54-4
MF:C6H8FN3
MW:141.146224021912
CID:121415
PubChem ID:45080464
Update Time:2025-04-18

Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-amino-2-(fluoromethyl)-6-methyl- (8CI)
    • 2-(fluoromethyl)-6-methylpyrimidin-4-amine
    • Pyrimidine,4-amino-2-(fluoromethyl)-6-methyl-(8ci)
    • 16097-54-4
    • AKOS006365620
    • DTXSID50663982
    • Inchi: 1S/C6H8FN3/c1-4-2-5(8)10-6(3-7)9-4/h2H,3H2,1H3,(H2,8,9,10)
    • InChI Key: HKBQIHCXIAGKQC-UHFFFAOYSA-N
    • SMILES: FCC1=NC(=CC(C)=N1)N

Computed Properties

  • Exact Mass: 141.07034
  • Monoisotopic Mass: 141.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD